Cas no 99822-85-2 (2-methoxy-4-phenyl-1,3-thiazole-5-carboxylic acid)

2-methoxy-4-phenyl-1,3-thiazole-5-carboxylic acid structure
99822-85-2 structure
Product Name:2-methoxy-4-phenyl-1,3-thiazole-5-carboxylic acid
CAS No:99822-85-2
MF:C11H9NO3S
MW:235.259061574936
CID:1992866
PubChem ID:3063103
Update Time:2025-04-21

2-methoxy-4-phenyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-methoxy-4-phenyl-1,3-thiazole-5-carboxylic acid
    • 5-thiazolecarboxylic acid, 2-methoxy-4-phenyl-
    • Kwas 2-metoksy-4-fenylo-5-tiazolokarboksylowy [Polish]
    • 99822-85-2
    • SCHEMBL5820220
    • DTXSID00244265
    • Kwas 2-metoksy-4-fenylo-5-tiazolokarboksylowy
    • AKOS000320790
    • 2-Methoxy-4-phenyl-5-thiazolecarboxylic acid
    • Inchi: 1S/C11H9NO3S/c1-15-11-12-8(9(16-11)10(13)14)7-5-3-2-4-6-7/h2-6H,1H3,(H,13,14)
    • InChI Key: QWPMVSBDUJXOJW-UHFFFAOYSA-N
    • SMILES: S1C(=NC(=C1C(=O)O)C1C=CC=CC=1)OC

Computed Properties

  • Exact Mass: 235.03
  • Monoisotopic Mass: 235.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 87.7Ų

Experimental Properties

  • Density: 1.352
  • Boiling Point: 395.4°C at 760 mmHg
  • Flash Point: 192.9°C
  • Refractive Index: 1.617
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